1-[5-(Prop-2-enoylamino)pyridin-2-yl]piperidine-3-carboxamide

• IUPAC Name: 1-[5-(prop-2-enoylamino)pyridin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-2-13(19)17-11-5-6-12(16-8-11)18-7-3-4-10(9-18)14(15)20/h2,5-6,8,10H,1,3-4,7,9H2,(H2,15,20)(H,17,19)
• InChI Key: QLXOHTPFGFCVPC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CN=C(C=C1)N2CCCC(C2)C(=O)N
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

The compound “1-[5-(Prop-2-enoylamino)pyridin-2-yl]piperidine-3-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The molecule also contains a pyridine ring, which is a basic heterocyclic aromatic ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a piperidine ring (a six-membered ring with one nitrogen atom) attached to a pyridine ring (a six-membered ring with two nitrogen atoms) via a carbon atom. The prop-2-enoylamino group is likely attached to the pyridine ring.

Future Directions

The potential applications and future directions for this compound would depend largely on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for potential use in various fields, such as medicinal chemistry.